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Compound of Interest

Compound Name: Concanamycin C

Cat. No.: B162482 Get Quote

Introduction to Autophagy and Autophagic Flux

Autophagy is a fundamental cellular process responsible for the degradation and recycling of

damaged organelles and long-lived proteins. This catabolic pathway plays a critical role in

maintaining cellular homeostasis, and its dysregulation is implicated in a variety of diseases,

including cancer and neurodegenerative disorders. The entire process, from the formation of

the autophagosome to the degradation of its contents within the lysosome, is termed

"autophagic flux". A static measurement of autophagosome numbers can be misleading;

therefore, assessing the dynamic process of autophagic flux is crucial for accurately

interpreting the state of autophagy within a cell.

Mechanism of Action of Concanamycin C

Concanamycin C is a potent and specific inhibitor of vacuolar H+-ATPase (V-ATPase).[1] V-

ATPase is an ATP-dependent proton pump responsible for acidifying intracellular

compartments, including lysosomes. By inhibiting V-ATPase, Concanamycin C prevents the

acidification of the lysosome, which in turn impairs the activity of pH-dependent lysosomal

hydrolases and blocks the fusion of autophagosomes with lysosomes.[2][3] This blockade

leads to an accumulation of autophagosomes within the cell, and the extent of this

accumulation over a defined period provides a measure of the autophagic flux.
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Potency: Concanamycin C is a highly potent inhibitor of V-ATPase, often used at nanomolar

concentrations.[4]

Specificity: It is a specific inhibitor of V-ATPase, providing a targeted approach to block the

final stage of autophagy.[1]

Established Methodology: Its use in autophagy flux assays is well-documented, providing a

reliable method for researchers.

Quantitative Data Summary
The optimal concentration and incubation time for Concanamycin C can vary depending on

the cell type and experimental conditions. It is recommended to perform a dose-response and

time-course experiment to determine the optimal conditions for your specific system.

Parameter Value Cell Type/Organism Reference

Working

Concentration
100 nM RAW264 cells [4]

0.1 µM (100 nM) Tobacco BY-2 cells [5]

0.1 µM (100 nM)
Chlamydomonas

reinhardtii
[5][6]

Incubation Time 24 hours RAW264 cells [4]

16 hours
Chlamydomonas

reinhardtii
[5]

2, 4, 8, 12, 24 hours

(Time-course)

Chlamydomonas

reinhardtii
[7]
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Caption: Concanamycin C inhibits V-ATPase, preventing lysosomal acidification and

autophagosome-lysosome fusion.

Experimental Workflow for Measuring Autophagy Flux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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